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Compound of Interest

Compound Name: N,N-Diformylmescaline

Cat. No.: B10854090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the proper disposal procedures for N,N-
Diformylmescaline, ensuring laboratory safety and regulatory compliance. Given the limited

specific data available for this novel compound, these procedures are based on its chemical

properties as a mescaline analogue and general principles of hazardous waste management.

Chemical and Physical Properties
A summary of the known properties of N,N-Diformylmescaline is presented below. This

information is crucial for understanding its behavior and potential hazards.
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Property Value Source

Molecular Formula C₁₃H₁₇NO₅ [1]

Molar Mass 267.281 g·mol⁻¹ [2]

IUPAC Name

N-formyl-N-[2-(3,4,5-

trimethoxyphenyl)ethyl]formam

ide

[1]

Chemical Stability

Unstable under acidic and

basic conditions, degrading to

N-formylmescaline and

subsequently to mescaline.[2]

[3]

[2]

Appearance Seized as a powder. [2]

Standard Operating Procedure for Disposal
Due to its classification as a mescaline analogue, N,N-Diformylmescaline should be handled

as a controlled substance in jurisdictions where mescaline is scheduled.[4][5] All disposal

procedures must comply with local, state, and federal regulations for hazardous and potentially

controlled chemical waste.

Personal Protective Equipment (PPE)
Before handling N,N-Diformylmescaline, ensure the following PPE is worn:

Safety goggles or face shield

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Closed-toe shoes

Waste Segregation and Collection
Solid Waste:
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Collect any solid N,N-Diformylmescaline waste, including contaminated items like

weighing paper and gloves, in a dedicated, clearly labeled hazardous waste container.

The container should be sealable and made of a material compatible with organic

compounds.

Liquid Waste:

Solutions containing N,N-Diformylmescaline should be collected in a separate, labeled

hazardous waste container for organic liquids.[6]

Do not mix with other waste streams unless compatibility has been verified.

Given its instability in acidic or basic solutions, ensure the waste container is maintained at

a neutral pH to prevent degradation into other controlled substances.[2][3]

Decontamination of Labware
Glassware and equipment that have come into contact with N,N-Diformylmescaline should

be decontaminated.

Rinse with a suitable organic solvent (e.g., ethanol or acetone) and collect the rinsate as

hazardous liquid waste.

After the initial solvent rinse, wash with soap and water.

Disposal Pathway
Never dispose of N,N-Diformylmescaline down the drain or in regular trash.[6]

All waste containing this compound must be disposed of through an approved hazardous

waste management service.[7]

Follow your institution's specific procedures for arranging a chemical waste pickup. Ensure

all containers are properly labeled with the chemical name and associated hazards.

Experimental Workflow for Disposal
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The following diagram outlines the decision-making process and steps for the proper disposal

of N,N-Diformylmescaline waste.

Start: N,N-Diformylmescaline Waste Generated

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Identify Waste Type

Solid Waste
(e.g., powder, contaminated items)

Solid

Liquid Waste
(e.g., solutions)

Liquid

Place in Labeled
'Hazardous Solid Waste'

Container

Place in Labeled
'Hazardous Liquid Waste'

Container (Neutral pH)

Decontaminate Glassware
and Work Surfaces

Collect Solvent Rinsate
as Hazardous Liquid Waste

Store Waste in Designated
Secure Area

Arrange for Pickup by
Approved Hazardous Waste

Management Service

End: Disposal Complete
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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